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Compound of Interest

Compound Name: 3-(4-methyl benzoyloxy) flavone

Cat. No.: B600580

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. While a specific Safety Data Sheet (SDS) for 3-(4-methyl
benzoyloxy) flavone is not readily available in public databases, this guide provides a
comprehensive disposal procedure based on the chemical's structure, the known properties of
related flavonoid and benzoyloxy compounds, and general best practices for laboratory
chemical waste management.

Immediate Safety and Personal Protective Equipment (PPE):

Before handling 3-(4-methyl benzoyloxy) flavone, it is crucial to be equipped with the
appropriate Personal Protective Equipment (PPE) to minimize exposure risks. Based on the
handling guidelines for similar solid organic compounds, the following PPE is recommended:

o Eye Protection: Wear chemical safety goggles or glasses.
» Hand Protection: Use chemically resistant gloves (e.g., nitrile).

» Skin and Body Protection: A lab coat is essential. For larger quantities or when generating
dust, consider additional protective clothing.

» Respiratory Protection: If handling the powder outside of a fume hood or if dust is generated,
a NIOSH-approved respirator is advised.
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Spill Management:

In the event of a small spill, gently sweep the solid material to avoid creating dust and place it
in a designated, labeled waste container. For larger spills, follow your institution's specific
hazardous material spill response procedures.

Proper Disposal Protocol for 3-(4-methyl
benzoyloxy) flavone

The following step-by-step protocol outlines the recommended procedure for the safe disposal
of 3-(4-methyl benzoyloxy) flavone.

1. Waste Characterization:
o Physical State: Solid (powder).

e Chemical Class: Non-halogenated organic compound. Flavonoids, as a class, are not
typically considered highly reactive or corrosive. However, the ecotoxicity of this specific
derivative is unknown. Therefore, it should be treated as chemical waste and not disposed of
in regular trash or down the drain[1].

2. Container Selection:

» Use a chemically compatible and sealable container for waste collection. A high-density
polyethylene (HDPE) or glass container with a secure screw-top lid is recommended[2][3].

o Ensure the container is in good condition, free of cracks or leaks[2].
3. Labeling:
o Properly label the waste container as soon as the first waste is added.
e The label should include:
o The words "Hazardous Waste".

o The full chemical name: "3-(4-methyl benzoyloxy) flavone".
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o The concentration (if in solution) or indicate that it is a solid.
o The date accumulation started.
o The name of the principal investigator or lab contact.

4. Segregation:

» Store the waste container in a designated satellite accumulation area within the laboratory[2]

[4].

o Segregate the 3-(4-methyl benzoyloxy) flavone waste from other waste streams, such as:

o

Acids and bases|[2].

Oxidizers.

[¢]

[e]

Halogenated organic waste.

[e]

Aqueous waste.

o

Liquid waste.
5. Storage:
o Keep the waste container securely closed at all times, except when adding waste[2][3].

» Store the container in a cool, dry, and well-ventilated area, away from heat sources or direct
sunlight.

e Ensure the storage area has secondary containment to capture any potential leaks.
6. Final Disposal:

e Do not dispose of 3-(4-methyl benzoyloxy) flavone in the regular trash or pour it down the
drain[1][4]. The environmental impact of many flavonoids is not fully understood, and some
can be harmful to aquatic life[5].
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» Arrange for the collection and disposal of the waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor[4][6].

Summary of Physical and Chemical Properties of
Related Compounds

Since specific quantitative data for 3-(4-methyl benzoyloxy) flavone is limited, the table below
summarizes the properties of the parent compound, Flavone, and a related derivative, 3-
Methylflavone-8-carboxylic acid, to provide some context.

3-Methylflavone-8-

Property Flavone . .
carboxylic acid
Molecular Formula C15H1002[7] C17H1204[8]
Molecular Weight 222.24 g/mol [7] 280.27 g/mol [8]
Physical State Solid[7] Not specified
Melting Point 100 °C[7] Not specified

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3-(4-methyl
benzoyloxy) flavone.
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Preparation & Handling

Start: Handling 3-(4-methyl benzoyloxy) flavone

Y

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

A

Prepare for Spills:
- Have spill kit accessible

Waste Collectio‘ ;1 & Segregation

Characterize Waste:
- Solid, Non-halogenated Organic

Select Compatible Container
(e.g., HDPE, Glass)

Label Container:
- 'Hazardous Waste'
- Full Chemical Name
- Date

Segregate from Incompatible Wastes

Interim"Storage

Store in Designated
Satellite Accumulation Area

Ensure:
- Container is Closed
- Cool, Dry, Ventilated Location
- Secondary Containment

Final ]i 'isposal

Prohibited Disposal:
- DO NOT use sink or trash

Contact Institutional EHS
or Approved Waste Vendor

End: Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-(4-methyl benzoyloxy) flavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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